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Compound of Interest

Compound Name:
Ethanimidothioic acid, methyl

ester (9CI)

Cat. No.: B102301 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the fundamental physicochemical properties of

Ethanimidothioic acid, methyl ester, a compound of interest in various chemical research

domains. The primary focus of this sheet is the accurate presentation of its molecular weight

and related identifiers.

Compound Identification
To ensure clarity and precision, multiple identifiers for Ethanimidothioic acid, methyl ester are

provided. The designation "(9CI)" indicates its indexing under the 9th Collective Index of

Chemical Abstracts, a specific and unambiguous naming convention.

Identifier Type Value

Systematic Name
Ethanimidothioic acid, N-[(aminocarbonyl)oxy]-,

methyl ester

IUPAC Name Methyl N-(carbamoyloxy)ethanimidothioate[1]

CAS Registry Number 16960-39-7
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The molecular weight is a critical parameter in all quantitative chemical analyses, experimental

design, and drug development protocols. It is derived from the molecular formula, which

enumerates the constituent atoms of the molecule.

Parameter Value

Molecular Formula C4H8N2O2S[1]

Molar Mass 148.18 g/mol

Note on Methodology: The molar mass is calculated based on the molecular formula and the

standard atomic weights of its constituent elements:

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u

Nitrogen (N): 14.007 u

Oxygen (O): 15.999 u

Sulfur (S): 32.06 u

The calculation is as follows: (4 * 12.011) + (8 * 1.008) + (2 * 14.007) + (2 * 15.999) + (1 *

32.06) = 148.18 g/mol

Structural and Logical Representation
While complex experimental workflows or signaling pathways are not applicable to the

determination of a fundamental property like molecular weight, a logical diagram can illustrate

the relationship between the compound's identity, its atomic composition, and its final

calculated molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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